

Structural Basis for Rezatapopt-Mediated p53 Stabilization: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name:	Rezatapopt
CAS No.:	2636846-41-6
Cat. No.:	B12378407

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

The tumor suppressor protein p53 is a critical regulator of cell cycle arrest and apoptosis, and its mutational inactivation is a hallmark of a vast number of human cancers. The Y220C mutation in the p53 DNA-binding domain, occurring in approximately 1% of all solid tumors, creates a surface crevice that destabilizes the protein, leading to its partial unfolding and loss of tumor-suppressive function. **Rezatapopt** (formerly PC14586) is a first-in-class, orally available small molecule designed to specifically target and reactivate the p53-Y220C mutant. This technical guide provides an in-depth overview of the structural basis for **Rezatapopt**'s mechanism of action, detailing its binding interaction with the mutant p53 protein, the resulting conformational stabilization, and the downstream restoration of wild-type p53 signaling. This document summarizes key quantitative data, provides detailed experimental protocols for relevant assays, and visualizes the associated molecular pathways.

The Y220C Mutation: A Targetable Defect in p53

The p53 protein, a transcription factor, plays a pivotal role in maintaining genomic integrity.[1] The majority of cancer-associated TP53 gene mutations are missense mutations within the DNA-binding domain, leading to a loss of function.[1] The Y220C mutation results in the substitution of a tyrosine residue with a cysteine at position 220, creating a distinct, druggable pocket on the protein surface.[1] This structural perturbation leads to the thermal instability of the p53 protein at physiological temperatures, causing it to misfold and lose its ability to bind to its target DNA sequences effectively.[1]

Rezatapopt: A Molecular Chaperone for Mutant p53

Rezatapopt was identified through structure-based drug design to specifically fit into the Y220C-induced crevice.[1] By occupying this pocket, **Rezatapopt** acts as a molecular scaffold, stabilizing the folded conformation of the p53 DNA-binding domain. This stabilization restores the wild-type protein architecture, enabling it to once again bind to DNA and activate the transcription of downstream target genes involved in cell cycle arrest and apoptosis.

Binding and Stabilization

Rezatapopt binds with high affinity to the p53-Y220C mutant protein. This interaction is characterized by a network of non-covalent interactions, including hydrogen bonds and van der Waals forces, which collectively contribute to the thermodynamic stabilization of the protein-ligand complex. The introduction of a fluorine atom to the piperidine ring of **Rezatapopt** enhances this interaction, leading to increased hydrogen bonding with Thr150 and improved conformational rigidity.

Quantitative Analysis of Rezatapopt's Potency and Efficacy


The potency and efficacy of **Rezatapopt** have been quantified through a series of biochemical and cell-based assays.


Parameter	Description	Value	Reference
SC150 (TR-FRET)	Concentration of Rezatapopt required to increase the DNA binding of p53-Y220C by 1.5-fold.	9 nM	
Kd (SPR)	Dissociation constant, a measure of binding affinity to p53-Y220C.	Low nanomolar	
ΔT_m (Thermal Shift)	Increase in the melting temperature of the p53-Y220C protein upon Rezatapopt binding.	Stabilizes to near wild-type p53 levels (from $\sim 34^\circ\text{C}$ to $\sim 42^\circ\text{C}$)	
IC50 (NUGC-3 cells)	Concentration of Rezatapopt that inhibits the growth of NUGC-3 gastric cancer cells (p53-Y220C) by 50%.	504 nM	
Tumor Growth Inhibition	In vivo efficacy in a NUGC-3 xenograft mouse model (50 mg/kg, oral, daily).	71%	
Tumor Regression	In vivo efficacy in a NUGC-3 xenograft mouse model (100 mg/kg, oral, daily).	80% regression	

Signaling Pathway Restoration

The stabilization of p53-Y220C by **Rezatapopt** leads to the reactivation of the p53 signaling pathway. This results in the transcriptional activation of canonical p53 target genes, such as

CDKN1A (encoding p21) and MDM2. The induction of p21 leads to cell cycle arrest, primarily at the G1 phase, while the upregulation of MDM2, an E3 ubiquitin ligase, forms a negative feedback loop to regulate p53 levels. Ultimately, the restoration of p53 function by **Rezatapopt** triggers apoptosis in cancer cells harboring the Y220C mutation.





[Click to download full resolution via product page](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. pubs.acs.org [pubs.acs.org]
- To cite this document: BenchChem. [Structural Basis for Rezatapopt-Mediated p53 Stabilization: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b12378407/docs#structural-basis-for-rezatapopt-mediated-p53-stabilization-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)

